Cas no 6304-47-8 (1-diacetoxyiodanyl-3-iodo-benzene)

1-diacetoxyiodanyl-3-iodo-benzene Properties

Names and Identifiers

• 1-diacetoxyiodanyl-3-iodo-benzene
• 1-Diacetoxyjodanyl-3-jod-benzol
• 1-Diacetoxyjodanyl-3-jod-benzol;
• NSC-42960
• 6304-47-8
• NSC42960
• +Expand

• InChIKey： CSBUZKNFQIJRME-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10I2O4/c1-7(13)15-12(16-8(2)14)10-5-3-4-9(11)6-10/h3-6H,1-2H3
• SMILES： CC(=O)OI(C1=CC=CC(=C1)I)OC(=O)C

Computed Properties

• Exact Mass: 447.86700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 447.86685g/mol
• Heavy Atom Count: 16
• Complexity: 254
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• LogP: 2.92340
• PSA: 52.60000